Cas no 477301-10-3 (6-ethynyl-9-methyl-9H-Purine)

• Product Name: 6-ethynyl-9-methyl-9H-Purine
• CAS No: 477301-10-3
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 1112844
• PubChem ID: 122241552
• Update Time: 2025-07-19

6-ethynyl-9-methyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-9-methyl-9H-Purine
• 9H-Purine, 6-ethynyl-9-methyl-
• F2167-5000
• AKOS040694785
• 477301-10-3
• 6-ethynyl-9-methylpurine

• Inchi： 1S/C8H6N4/c1-3-6-7-8(10-4-9-6)12(2)5-11-7/h1,4-5H,2H3
• InChI Key： XMVFXBMYXYYNFH-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2=C(C#C)N=CN=C12

Computed Properties

• Exact Mass: 158.059246208g/mol
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.6Ų

Additional information on 6-ethynyl-9-methyl-9H-Purine

Introduction to 6-ethynyl-9-methyl-9H-Purine (CAS No. 477301-10-3)

6-ethynyl-9-methyl-9H-Purine, identified by its Chemical Abstracts Service (CAS) number 477301-10-3, is a heterocyclic organic compound belonging to the purine family. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural properties and potential biological activities. The presence of both an ethynyl group and a methyl substituent on the purine core imparts unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and molecular research.

The purine scaffold is a fundamental component in nucleic acids, playing a crucial role in the structure and function of DNA and RNA. Derivatives of purine have been extensively studied for their pharmacological properties, with applications ranging from antiviral and anticancer agents to enzyme inhibitors. Among these derivatives, 6-ethynyl-9-methyl-9H-Purine stands out due to its ability to undergo various chemical modifications, enabling the development of novel therapeutic agents with tailored biological activities.

In recent years, the pharmaceutical industry has increasingly focused on the synthesis and characterization of purine derivatives as potential therapeutic candidates. The ethynyl group in 6-ethynyl-9-methyl-9H-Purine provides a site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the construction of complex molecular architectures. These reactions allow for the introduction of aryl or vinyl groups, expanding the compound's utility in medicinal chemistry.

Moreover, the methyl substituent at the 9-position enhances the stability of the purine ring while influencing its electronic properties. This modification can affect binding affinity to biological targets, making it a critical factor in drug design. The combination of these structural features makes 6-ethynyl-9-methyl-9H-Purine a promising candidate for further exploration in therapeutic applications.

Recent studies have highlighted the potential of 6-ethynyl-9-methyl-9H-Purine in developing novel antiviral agents. The ethynyl group can be utilized to link with other pharmacophores through click chemistry approaches, leading to compounds with enhanced antiviral activity. For instance, researchers have demonstrated that derivatives of this compound can inhibit viral replication by interfering with key enzymes involved in viral metabolism. These findings underscore the importance of 6-ethynyl-9-methyl-9H-Purine as a building block for antiviral drug development.

Additionally, the compound has shown promise in anticancer research. Purine derivatives are known to exhibit inhibitory effects on various enzymes involved in cancer cell proliferation and survival. The unique structural features of 6-ethynyl-9-methyl-9H-Purine, particularly the ethynyl group, allow for targeted modifications that can enhance its ability to interact with cancer-specific biomarkers. Preliminary studies suggest that this compound can induce apoptosis in cancer cells by disrupting critical signaling pathways.

The synthesis of 6-ethynyl-9-methyl-9H-Purine involves multi-step organic reactions, starting from commercially available purine precursors. The introduction of the ethynyl group typically requires palladium-catalyzed coupling reactions, while the methyl group can be incorporated via methylation reactions. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity. These methods ensure that researchers obtain high-quality material for subsequent biological evaluations.

In conclusion, 6-ethynyl-9-methyl-9H-Purine (CAS No. 477301-10-3) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical applications. Its versatile functionalization capabilities and demonstrated biological activities make it a valuable tool for drug discovery and molecular research. As our understanding of its properties continues to evolve, this compound is likely to play an increasingly important role in developing next-generation therapeutic agents.